Cas no 58235-88-4 (2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-)

2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)- structure
58235-88-4 structure
Product Name:2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-
CAS No:58235-88-4
MF:C13H8BrNO3S
MW:338.17652130127
CID:342783
PubChem ID:47104477
Update Time:2025-04-19

2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-
    • 1-(5-bromothiophen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one
    • 1-(5-bromo-2-thienyl)-3-(4-nitrophenyl)-prop-2-en-1-one
    • DTXSID00677655
    • YXGROPZDNZDFSF-UHFFFAOYSA-N
    • 58235-88-4
    • Inchi: 1S/C13H8BrNO3S/c14-13-8-7-12(19-13)11(16)6-3-9-1-4-10(5-2-9)15(17)18/h1-8H
    • InChI Key: YXGROPZDNZDFSF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(C=CC2C=CC(=CC=2)[N+](=O)[O-])=O)S1

Computed Properties

  • Exact Mass: 336.94084
  • Monoisotopic Mass: 336.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 91.1A^2
  • XLogP3: 4.6

Experimental Properties

  • PSA: 60.21
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